Cas no 1865155-52-7 (2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine)

• Product Name: 2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine
• CAS No: 1865155-52-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6206246
• PubChem ID: 130543296
• Update Time: 2025-05-20

2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-[(oxiran-2-yl)methyl]pyridine
• 1865155-52-7
• EN300-1867763
• 2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine

• Inchi： 1S/C9H11NO2/c1-11-9-7(3-2-4-10-9)5-8-6-12-8/h2-4,8H,5-6H2,1H3
• InChI Key： IHZZTUCFVNONIT-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=CN=C1OC

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine

Introduction to 2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine (CAS No. 1865155-52-7)

2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine, identified by its Chemical Abstracts Service (CAS) number 1865155-52-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core substituted with a methoxy group at the 2-position and an oxiran-2-ylmethyl side chain at the 3-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The compound's structure, characterized by the presence of both oxygen-containing functional groups (methoxy and oxirane), contributes to its reactivity and versatility in chemical transformations. The pyridine ring, a common pharmacophore in medicinal chemistry, enhances its potential as a building block for more complex molecules. The oxiran-2-ylmethyl moiety, specifically an epoxide-substituted alkyl group, introduces further synthetic possibilities, enabling ring-opening reactions that can be exploited to form carbon-carbon bonds or introduce other functional groups.

In recent years, the demand for novel heterocyclic compounds with tailored properties has surged, driven by advancements in computational chemistry and high-throughput screening techniques. 2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine has emerged as a compound of interest due to its potential applications in the synthesis of kinase inhibitors, receptor modulators, and other therapeutic agents. Its structural features align well with the requirements of many modern drugs, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex scaffolds. The oxirane ring can undergo nucleophilic attack, allowing for the introduction of diverse substituents at specific positions. This reactivity has been leveraged in the development of novel drug candidates targeting various diseases, including cancer and inflammatory disorders. For instance, derivatives of this compound have been investigated for their ability to modulate protein-protein interactions or inhibit specific enzymatic pathways.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Pyridine derivatives, in particular, have a long history of success in clinical applications due to their favorable pharmacokinetic properties and biological activity. The incorporation of functional groups such as methoxy and oxirane enhances the compound's binding affinity to biological targets while maintaining metabolic stability. This balance is crucial for developing drugs that are both effective and safe.

Recent studies have highlighted the potential of 2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine in the development of small-molecule inhibitors for protein kinases, which are key targets in oncology research. Protein kinases play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit these kinases, researchers aim to develop treatments that disrupt abnormal cellular processes without harming healthy cells.

The oxirane ring in 2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine provides a versatile handle for further functionalization through ring-opening reactions. This allows chemists to introduce various substituents at specific positions, creating libraries of compounds with tailored properties. Such libraries are essential for high-throughput screening experiments, where thousands of compounds are tested against biological targets to identify promising leads for drug development.

The synthesis of 2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the reaction of 3-bromo-pyridine with methanol to form 2-methoxypyridine, followed by nucleophilic substitution with an epoxide derivative to introduce the oxirane ring. These reactions require careful optimization to ensure high yields and purity, but they highlight the compound's synthetic accessibility.

In conclusion, 2-Methoxy-3-[(oxiran-2-yl)methyl]pyridine (CAS No. 1865155-52-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its potential applications in drug discovery continue to be explored, particularly in the development of kinase inhibitors and other therapeutic agents. As research progresses, this compound is expected to play an increasingly important role in the design and synthesis of next-generation drugs.